1-(2,5-dimethoxyphenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-(2-fluoro-4-methoxyphenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• InChI: InChI=1S/C21H24FN2O4S.BrH/c1-26-14-5-7-16(17(22)11-14)21(25)13-23(20-24(21)9-4-10-29-20)18-12-15(27-2)6-8-19(18)28-3;/h5-8,11-12,25H,4,9-10,13H2,1-3H3;1H/q+1;/p-1
• InChI Key: ICEJHKDZXBDWME-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2CC([N+]3=C2SCCC3)(C4=C(C=C(C=C4)OC)F)O.[Br-]
• Molecular Formula: C21H24BrFN2O4S
• Molecular Weight: 499.4 g/mol

Description

1-(2,5-dimethoxyphenyl)-3-(2-fluoro-4-methoxyphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C21H24BrFN2O4S and its molecular weight is 499.4. The purity is usually 95%.
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Scientific Research Applications

Binuclear Copper(I) Complexes

Binuclear copper(I) complexes involving the use of copper(I) bromide and various ligands, including heterocyclic thiones, have been studied for their structural properties. These complexes exhibit unique coordination spheres and have potential implications in catalysis and material science (Cox, Aslanidis, & Karagiannidis, 2000).

Imidazo[2,1-b]-1,3,4-thiadiazole Derivatives

Research on imidazo[2,1-b]-1,3,4-thiadiazole derivatives has shown their synthesis and characterization, with potential applications in pharmaceuticals and as intermediates in organic synthesis (Umesha Kundapur, Sarojini, & Narayana, 2012).

Anticancer, Antiangiogenic, and Antioxidant Agents

Pyridazinones and related heterocycles have been synthesized and evaluated for their biological activities, including anticancer, antiangiogenic, and antioxidant properties. These studies highlight the potential therapeutic applications of such compounds (Kamble et al., 2015).

Fluorescent Chemosensor for Metal Ion Detection

Compounds with specific structural features have been developed as fluorescent chemosensors for the selective detection of metal ions, demonstrating the utility of heterocyclic compounds in analytical chemistry (Salman A. Khan, 2020).